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Compound of Interest

Compound Name: MAPS855

Cat. No.: B10827909

Providing essential safety and logistical information for the proper disposal of the MEK1/2
kinase inhibitor, MAP855, this document outlines procedural guidance to ensure safe handling
and environmental protection. This guide is intended for researchers, scientists, and drug

development professionals.

As a potent and selective ATP-competitive MEK1/2 kinase inhibitor, MAP855 is a valuable tool
in cancer research.[1][2] While a Safety Data Sheet (SDS) for MAP855 from a supplier
indicates that it is not classified as a hazardous substance or mixture, responsible laboratory
practice necessitates a thorough and cautious approach to its disposal.[3] This guide provides
a step-by-step operational plan for the proper disposal of MAP855 in various forms.

Chemical and Physical Properties

A summary of the key chemical and physical properties of MAP855 is provided in the table
below. Understanding these properties is crucial for safe handling and disposal.
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Property Value Source
CAS Number 1660107-77-6 [4]
Molecular Formula C28H23CIF2N603 [3]
Molecular Weight 564.97 g/mol [3]
Appearance Solid N/A
Storage Temperature 2-8°C

Disposal Procedures

The appropriate disposal method for MAP855 depends on its form (solid, solution) and the
guantity to be discarded. The following procedures are based on general best practices for
laboratory chemical waste. Always consult and adhere to your institution's specific
Environmental Health and Safety (EHS) guidelines and local regulations.

Solid Waste (Pure Compound)

e Segregation: Collect solid MAP855 waste in a dedicated, clearly labeled, and sealed
container. The container should be compatible with the chemical.

e Labeling: The label should include the chemical name ("MAP855"), CAS number (1660107-
77-6), and the appropriate hazard communication (even if classified as non-hazardous, it is
good practice to label as "Chemical Waste").

o Storage: Store the waste container in a designated hazardous waste accumulation area,
away from incompatible materials.

» Disposal: Arrange for pickup and disposal by your institution's EHS department or a licensed
chemical waste disposal contractor. High-temperature incineration is a common and effective
method for the disposal of chlorinated organic compounds.[5]

Liquid Waste (Solutions)

The disposal of liquid waste containing MAP855 depends on the solvent and concentration.
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Aqueous Solutions (Low Concentration):

For very dilute aqueous solutions, and only if permitted by your local regulations and EHS,
disposal down the sanitary sewer with copious amounts of water may be an option. However,
given its nature as a kinase inhibitor and the presence of halogenated aromatic rings, this is
generally not the recommended primary method of disposal.

Organic Solvent Solutions:

Segregation: Collect liquid waste containing MAP855 in a dedicated, leak-proof, and clearly
labeled container.

e Solvent Compatibility: If possible, keep chlorinated and non-chlorinated solvent waste
streams separate, as disposal costs and methods may differ.[6]

e Labeling: Label the container with the chemical name ("MAP855 in [Solvent Name]"), the
approximate concentration, and "Hazardous Waste."

o Storage: Store in a designated waste accumulation area, within secondary containment to
prevent spills.

» Disposal: Arrange for collection by your institution's EHS department for appropriate
disposal, likely through incineration.

Contaminated Materials

Items such as personal protective equipment (gloves, lab coats), pipette tips, and culture plates
contaminated with MAP855 should be disposed of as solid chemical waste.

o Collection: Place all contaminated items in a designated, labeled waste bag or container.
e Segregation: Do not mix this waste with general laboratory trash or biohazardous waste.

o Disposal: Dispose of as solid chemical waste through your institution's EHS program.

Experimental Protocols
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While specific experimental protocols for MAP855 are beyond the scope of this disposal guide,
it is critical that any procedure involving this compound includes a clear plan for waste
management from the outset. All solutions and contaminated materials generated during
experiments should be handled according to the procedures outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
MAP855 waste.
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Caption: Decision workflow for the proper disposal of MAP855 waste.
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Disclaimer: This document provides general guidance. All laboratory personnel are responsible
for complying with their institution's specific waste disposal policies and all applicable local,
state, and federal regulations. In case of uncertainty, always contact your institution's
Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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